2-[[2-[(1-Cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-methylamino]-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-[[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-methylamino]-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C18H21F3N4O3/c1-17(11-22,12-3-4-12)24-16(27)10-25(2)9-15(26)23-13-5-7-14(8-6-13)28-18(19,20)21/h5-8,12H,3-4,9-10H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: XLIHRUJDRQWLAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CN(C)CC(=O)NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C18H21F3N4O3
• Molecular Weight: 398.4 g/mol

Description

2-[[2-[(1-Cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-methylamino]-N-[4-(trifluoromethoxy)phenyl]acetamide is a useful research compound. Its molecular formula is C18H21F3N4O3 and its molecular weight is 398.386. The purity is usually 95%.
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Scientific Research Applications

Methylene Group Modifications and Insecticidal Activity

A study by Samaritoni et al. (1999) explored methylene group modifications of certain acetamides, which led to the development of derivatives with significant insecticidal activity. This research demonstrates the potential agricultural applications of chemically modified acetamides in pest control (J. Samaritoni, J. Babcock, M. Schlenz, G. W. Johnson, 1999).

Antimicrobial Activity of Heterocycles

Bondock et al. (2008) utilized 2-cyanoacetamide derivatives for synthesizing new heterocyclic compounds, exhibiting antimicrobial properties. This study underscores the relevance of acetamide derivatives in the development of new antimicrobial agents, which could be critical in pharmaceutical research and development (S. Bondock, Ramy Rabie, H. Etman, A. Fadda, 2008).

Analytical Chemistry Applications

Research by Lu and Giese (2000) introduced AMACE1, an aminoacetamide derivative, as a versatile electrophore reagent. This compound has applications in trace organic analysis, demonstrating the utility of acetamide derivatives in enhancing analytical methodologies (R. Lu, R. Giese, 2000).

Synthesis and Characterization for Antimicrobial Activity

Arora et al. (2012) synthesized and characterized various Schiff bases of 2-Amino-4-(4-Acetamido Phenyl)thiophene-3-carboxamide, which were screened for antimicrobial activity. This study showcases the potential of acetamide derivatives in contributing to the development of new antimicrobial compounds (M. Arora, J. Saravanan, S. Mohan, S. Bhattacharjee, 2012).

Synthesis and Evaluation of Isoxazole-Based Heterocycles

Darwish et al. (2014) discussed the synthesis and antimicrobial evaluation of isoxazole-based heterocycles incorporating sulfamoyl moiety. This study adds to the body of knowledge on the synthesis of novel compounds with potential applications in combating microbial resistance (E. Darwish, Khalid A. Atia, A. Farag, 2014).